N-(2-methyl-3-nitrophenyl)benzenesulfonamide
Description
N-(2-methyl-3-nitrophenyl)benzenesulfonamide is a chemical compound with the linear formula C13H12N2O4S . It has a molecular weight of 292.316 . This compound is part of a collection of rare and unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The compound’s structure was characterized by X-ray crystallographic analysis and spectroscopic methods (NMR, IR, mass spectrometry, and UV-vis) . The sulfonamide N-H NMR signal at 8.07–8.09 ppm and S-N stretching vibration at 931 cm −1 indicate the formation of the target compound . The compound crystallized in the monoclinic crystal system and P2 1 space group with four molecules of the compound in the asymmetric unit .Scientific Research Applications
DNA Damage and Replication Checkpoint Pathways
The compound CDS1_004045 plays a crucial role in the study of DNA damage and replication checkpoint pathways . It is involved in the regulation of cell cycle checkpoints, particularly in response to DNA damage or replication blocks . This has implications for understanding cancer biology and developing new therapeutic strategies.
Semiconductor Material Research
As “CBMicro_017549”, the compound is used in the development of semiconductor materials , specifically in the study of CdS1-xSex thin films . These materials have applications in solar cells, photoconductors, and other optoelectronic devices due to their tunable band gap properties.
Quantum Dot Synthesis
In the field of nanotechnology, “CDS1_004045” refers to a material used for the biosynthesis of quantum dots . These quantum dots have potential applications in medical imaging, solar energy, and quantum computing.
Chemical Synthesis and Drug Development
The identifier “DivK1c_005085” is associated with a compound used in chemical synthesis and drug development processes. It serves as a building block for various chemical reactions and can be used to create a wide range of pharmaceutical products .
Structural and Computational Chemistry
“N-(2-methyl-3-nitrophenyl)benzenesulfonamide” is utilized in structural and computational chemistry studies. Researchers synthesize novel compounds and analyze their structure using computational methods to predict their properties and potential applications .
Environmental Toxicology
The compound is also relevant in environmental toxicology research. It can be used as a treatment indicator chemical to evaluate the efficacy of wastewater treatment processes and the removal of hazardous substances .
Material Science
Lastly, the compound is significant in material science , where it contributes to the understanding of the structural, morphological, and optical properties of materials. This knowledge is essential for the innovation of new materials with specific characteristics for industrial applications .
properties
IUPAC Name |
N-(2-methyl-3-nitrophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4S/c1-10-12(8-5-9-13(10)15(16)17)14-20(18,19)11-6-3-2-4-7-11/h2-9,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFOABUFKWLDKJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])NS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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